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(-)-Neoavarone (-)-Neoavarone
Brand Name: Vulcanchem
CAS No.: 129445-46-1
VCID: VC0146009
InChI: InChI=1S/C21H28O2/c1-14-6-5-7-19-20(14,3)11-10-15(2)21(19,4)13-16-12-17(22)8-9-18(16)23/h8-9,12,15,19H,1,5-7,10-11,13H2,2-4H3/t15-,19+,20+,21+/m0/s1
SMILES: CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol

(-)-Neoavarone

CAS No.: 129445-46-1

Main Products

VCID: VC0146009

Molecular Formula: C21H28O2

Molecular Weight: 312.4 g/mol

(-)-Neoavarone - 129445-46-1

CAS No. 129445-46-1
Product Name (-)-Neoavarone
Molecular Formula C21H28O2
Molecular Weight 312.4 g/mol
IUPAC Name 2-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]cyclohexa-2,5-diene-1,4-dione
Standard InChI InChI=1S/C21H28O2/c1-14-6-5-7-19-20(14,3)11-10-15(2)21(19,4)13-16-12-17(22)8-9-18(16)23/h8-9,12,15,19H,1,5-7,10-11,13H2,2-4H3/t15-,19+,20+,21+/m0/s1
Standard InChIKey NXIFNLNXFPAWTO-LWILDLIXSA-N
Isomeric SMILES C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C
SMILES CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C
Canonical SMILES CC1CCC2(C(C1(C)CC3=CC(=O)C=CC3=O)CCCC2=C)C
PubChem Compound 10757511
Last Modified Nov 11 2021
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